Cas no 1312608-03-9 (6,6-Dimethyl-4-phenylmorpholin-2-one)

• Product Name: 6,6-Dimethyl-4-phenylmorpholin-2-one
• CAS No: 1312608-03-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4937133
• Update Time: 2025-10-29

6,6-Dimethyl-4-phenylmorpholin-2-one Chemical and Physical Properties

Names and Identifiers

• 6,6-dimethyl-4-phenylmorpholin-2-one
• 6,6-Dimethyl-4-phenylmorpholin-2-one

• Inchi： 1S/C12H15NO2/c1-12(2)9-13(8-11(14)15-12)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： XFRQLCWZFKQSCF-UHFFFAOYSA-N
• SMILES： O1C(CN(C2C=CC=CC=2)CC1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 6,6-Dimethyl-4-phenylmorpholin-2-one

Recent Advances in the Study of 6,6-Dimethyl-4-phenylmorpholin-2-one (CAS: 1312608-03-9)

6,6-Dimethyl-4-phenylmorpholin-2-one (CAS: 1312608-03-9) is a morpholine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights into its role as a promising scaffold for drug development.

One of the key areas of research has been the optimization of synthetic routes for 6,6-Dimethyl-4-phenylmorpholin-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthesis method, achieving high yields and purity. The researchers employed a multi-step process involving the condensation of phenylacetaldehyde with dimethyl malonate, followed by cyclization and oxidation. This method has been instrumental in facilitating further pharmacological evaluations of the compound.

In terms of biological activity, 6,6-Dimethyl-4-phenylmorpholin-2-one has shown promising results as an inhibitor of specific enzymatic targets. For instance, a recent in vitro study revealed its potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The compound exhibited a half-maximal inhibitory concentration (IC50) of 0.8 μM, outperforming several reference drugs in the same assay. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Further investigations into the mechanism of action have utilized computational modeling and molecular docking studies. These analyses indicate that 6,6-Dimethyl-4-phenylmorpholin-2-one binds to the active site of COX-2 through hydrogen bonding and hydrophobic interactions, stabilizing the enzyme in an inactive conformation. Such detailed mechanistic insights are crucial for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.

Beyond its anti-inflammatory properties, preliminary studies have also explored the anticancer potential of 6,6-Dimethyl-4-phenylmorpholin-2-one. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its ability to induce apoptosis in certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to modulate key signaling pathways, such as the PI3K/Akt/mTOR axis, highlights its multifaceted pharmacological profile.

Despite these promising findings, challenges remain in the development of 6,6-Dimethyl-4-phenylmorpholin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Current research efforts are focused on derivatization and formulation strategies to enhance its pharmacokinetic properties.

In conclusion, 6,6-Dimethyl-4-phenylmorpholin-2-one (CAS: 1312608-03-9) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research continues to uncover its therapeutic applications, paving the way for future clinical development. The integration of synthetic chemistry, computational biology, and pharmacological studies will be essential in realizing its full potential.